Ammeline-13C3, 99 atom % 13C, 95% (CP)
Overview
Description
Ammeline-13C3, also known as 4,6-Diamino-2-hydroxy-1,3,5-triazine-13C3, is a stable isotope-labeled compound of ammeline . It has an empirical formula of 13C3H5N5O and a molecular weight of 130.08 .
Molecular Structure Analysis
The molecular structure of Ammeline-13C3 is represented by the SMILES stringN [13c]1n [13c] (N)n [13c] (O)n1 . This indicates that it is a triazine compound with three carbon-13 atoms.
Scientific Research Applications
Biochemistry: Isotopic Tracers in Metabolic Pathway Studies
Ammeline-13C3: is utilized as an isotopic tracer in biochemistry to study metabolic pathways. The incorporation of 13C atoms allows researchers to track the compound through various biochemical reactions, providing insights into enzyme activities and nutrient utilization .
Pharmacology: Drug Metabolism and Pharmacokinetics
In pharmacology, Ammeline-13C3 serves as a stable isotope-labeled compound to investigate drug metabolism and pharmacokinetics. It aids in understanding how drugs are processed in the body, including their absorption, distribution, metabolism, and excretion .
Environmental Science: Tracing Pollutants
Environmental scientists use Ammeline-13C3 to trace the environmental fate of pollutants. Its stable isotopic label helps in identifying and quantifying the presence of related compounds in various ecosystems .
Material Science: Polymer Research
In material science, Ammeline-13C3 is used to study the interaction of polymers with various substances. Its stable isotopic label provides a non-invasive method to monitor the behavior of polymers under different conditions .
Agriculture: Fertilizer Analysis and Food Safety
Ammeline-13C3: plays a role in the analysis of fertilizers and ensuring food safety. It is used to detect the presence of melamine and its analogs in agricultural products, which is crucial for preventing contamination .
Food Science: Contaminant Detection
In food science, Ammeline-13C3 is vital for detecting contaminants like melamine in dairy products. Its application in various analytical techniques helps ensure the safety and integrity of food items .
Forensic Science: Substance Identification
Forensic scientists utilize Ammeline-13C3 to identify substances related to criminal activities. Its stable isotopic label assists in the accurate detection of illicit drugs and toxic compounds .
Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to melamine and its derivatives, which are known to interact with various enzymes and proteins in the body .
Mode of Action
It is known that melamine and its derivatives, including ammeline, can undergo a series of deamination steps, leading to the formation of cyanuric acid . This suggests that 4,6-diamino-(2,4,6-13C3)1H-1,3,5-triazin-2-one may interact with its targets in a similar manner.
Biochemical Pathways
It is known that melamine and its derivatives can affect various biochemical pathways, including those involved in nitrogen metabolism .
Pharmacokinetics
It is known that melamine and its derivatives can be absorbed through the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
It is known that melamine and its derivatives can cause various adverse effects, including kidney damage and bladder cancer .
Action Environment
The action of 4,6-diamino-(2,4,6-13C3)1H-1,3,5-triazin-2-one can be influenced by various environmental factors . For example, the pH of the environment can affect the compound’s solubility and stability, while temperature can influence its rate of reaction .
properties
IUPAC Name |
4,6-diamino-(2,4,6-13C3)1H-1,3,5-triazin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N5O/c4-1-6-2(5)8-3(9)7-1/h(H5,4,5,6,7,8,9)/i1+1,2+1,3+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MASBWURJQFFLOO-VMIGTVKRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NC(=NC(=O)N1)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13C]1(=N[13C](=N[13C](=O)N1)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40675610 |
Source
|
| Record name | 4,6-Diamino(~13~C_3_)-1,3,5-triazin-2(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40675610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ammeline-13C3, 99 atom % 13C, 95% (CP) | |
CAS RN |
1173018-57-9 |
Source
|
| Record name | 4,6-Diamino(~13~C_3_)-1,3,5-triazin-2(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40675610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1173018-57-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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